Cas no 91234-68-3 (TETRADODECYLAMMONIUM TETRAFLUOROBORATE)
91234-68-3 structure
Product Name:TETRADODECYLAMMONIUM TETRAFLUOROBORATE
CAS No:91234-68-3
MF:C48H100BF4N
MW:778.118929862976
CID:799427
PubChem ID:57355726
Update Time:2025-04-19
TETRADODECYLAMMONIUM TETRAFLUOROBORATE Chemical and Physical Properties
Names and Identifiers
-
- TETRADODECYLAMMONIUM TETRAFLUOROBORATE
- tetradodecylazanium,tetrafluoroborate
- 91234-68-3
- SCHEMBL900793
- N,N,N-Tridodecyldodecan-1-aminium tetrafluoroborate
- DTXSID30723270
-
- Inchi: 1S/C48H100N.BF4/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;2-1(3,4)5/h5-48H2,1-4H3;/q+1;-1
- InChI Key: WDWHCDWBIBBBDH-UHFFFAOYSA-N
- SMILES: F[B-](F)(F)F.[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 777.7884950g/mol
- Monoisotopic Mass: 777.7884950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 54
- Rotatable Bond Count: 44
- Complexity: 487
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Melting Point: 111-114 °C
TETRADODECYLAMMONIUM TETRAFLUOROBORATE Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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